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Compound of Interest

Compound Name: PHPS1

Cat. No.: B1677735

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of PHPS1 is paramount in a laboratory setting. This guide provides
essential information and step-by-step procedures for the proper handling and disposal of
PHPS1.

PHPSL1 is a cell-permeable inhibitor of the Shp2 (PTPN11) protein tyrosine phosphatase,
utilized in laboratory research.[1][2] While a Safety Data Sheet (SDS) from at least one major
supplier indicates that PHPS1 sodium salt is not classified as a hazardous substance under EC
directives, it is crucial to note that its chemical, physical, and toxicological properties have not
been exhaustively investigated.[1] Therefore, a cautious approach, adhering to standard
laboratory chemical waste procedures, is strongly recommended.

Chemical and Physical Properties of PHPS1 Sodium
Salt

For easy reference, the key quantitative data for PHPS1 sodium salt are summarized in the
table below.
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Property Value Source
Molecular Formula C21H14N506SNa [1]
Molecular Weight 487.42 g/mol [1]
Appearance Solid

Solubility 10 mg/mL in DMSO

Storage Temperature -20°C

Experimental Protocol for PHPS1 Disposal

The following protocol outlines the standard procedure for the collection and disposal of
PHPS1 waste. This procedure is designed to minimize exposure and ensure that the waste is
handled in a safe and compliant manner.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves (minimum standard BS EN 374:2003), before handling PHPS1.[1]

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled waste container for PHPS1 and any materials
contaminated with it.

e Do not mix PHPS1 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management guidelines.

» For liquid waste (e.g., solutions containing PHPS1), use a sealable, non-reactive container.

e For solid waste (e.g., contaminated gloves, pipette tips, absorbent paper), collect it in a
separate, sealed plastic bag or container.

3. Spill Management:

 In the event of a spill, do not allow the substance to enter drains.[1]
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o Cover the spill with a suitable absorbent material.

o Carefully sweep up the absorbed material and place it into the designated PHPS1 waste
container.[1]

o Clean the spill area with an appropriate solvent or detergent, and collect the cleaning
materials as contaminated waste.

4. Labeling and Storage:

o Ensure the waste container is clearly and accurately labeled with "PHPS1 Waste" and any
other information required by your institution's Environmental Health and Safety (EHS)
department.

o Store the sealed waste container in a designated, secure area, away from incompatible
materials, pending collection.

5. Disposal:

o Arrange for the collection of the PHPS1 waste through your institution's hazardous materials
management or EHS department.

o Provide them with the Safety Data Sheet for PHPS1.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PHPS1.
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Caption: Workflow for the safe disposal of PHPS1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. documents.tocris.com [documents.tocris.com]
e 2. glpbio.com [glpbio.com]

 To cite this document: BenchChem. [Proper Disposal of PHPS1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677735#phpsl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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